Cas no 492467-85-3 (2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)-)

492467-85-3 structure
Product name:2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)-
CAS No:492467-85-3
MF:C12H13NO4
MW:235.235923528671
CID:1519117
2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)-
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- Inchi: 1S/C12H13NO4/c1-8(9(2)12(14)17-3)10-4-6-11(7-5-10)13(15)16/h4-7H,1-3H3/b9-8+
- InChI Key: IGJFEDCAFDIMCJ-CMDGGOBGSA-N
- SMILES: C(OC)(=O)/C(/C)=C(/C1=CC=C([N+]([O-])=O)C=C1)\C
Computed Properties
- Exact Mass: 235.08449
Experimental Properties
- Density: 1.185±0.06 g/cm3(Predicted)
- Boiling Point: 317.0±17.0 °C(Predicted)
- PSA: 69.44
2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)- Related Literature
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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Baoyu Gao RSC Adv., 2017,7, 28733-28745
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